[2-(4-morpholinyl)ethyl](2,4,5-trimethoxybenzyl)amine dihydrochloride

• IUPAC Name: 2-morpholin-4-yl-N-[(2,4,5-trimethoxyphenyl)methyl]ethanamine;dihydrochloride
• InChI: InChI=1S/C16H26N2O4.2ClH/c1-19-14-11-16(21-3)15(20-2)10-13(14)12-17-4-5-18-6-8-22-9-7-18;;/h10-11,17H,4-9,12H2,1-3H3;2*1H
• InChI Key: SJHADAAKBZXPFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CNCCN2CCOCC2)OC)OC.Cl.Cl
• Molecular Formula: C16H28Cl2N2O4
• Molecular Weight: 383.3 g/mol

Description

“2-(4-morpholinyl)ethylamine dihydrochloride” is a complex organic compound. The morpholinyl group indicates the presence of a morpholine ring, which is a common feature in many pharmaceuticals. The trimethoxybenzyl group suggests the presence of a benzene ring with three methoxy groups attached.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, given the presence of the morpholine ring and the trimethoxybenzyl group. The morpholine ring is a six-membered ring with four carbon atoms and one nitrogen and one oxygen atom. The trimethoxybenzyl group would consist of a benzene ring with three methoxy groups and one ethylamine group attached.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents present. Morpholine derivatives are known to participate in a variety of chemical reactions, often serving as bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, some morpholine derivatives are used in medicine due to their ability to interact with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, for example, future research could focus on optimizing its activity and reducing any side effects.